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Compound of Interest

Compound Name: Himalomycin B

Cat. No.: B1245826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Himalomycin B, a novel anthracycline antibiotic isolated from a marine-derived Streptomyces

species, has demonstrated promising antibacterial activity. This guide provides a comparative

overview of its antibacterial spectrum against key bacterial pathogens, juxtaposed with the

established antibiotics, vancomycin and linezolid. The data presented herein is intended to

support further research and development of this potential therapeutic agent.

Comparative Antibacterial Spectrum
While quantitative Minimum Inhibitory Concentration (MIC) data for Himalomycin B is not yet

publicly available, initial studies have confirmed its qualitative activity against a range of both

Gram-positive and Gram-negative bacteria. The following table summarizes the available data

for Himalomycin B and compares it with the typical MIC ranges for vancomycin and linezolid

against common pathogens.
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Bacterial
Species

Gram Stain
Himalomycin
B Activity

Vancomycin
MIC (µg/mL)

Linezolid MIC
(µg/mL)

Staphylococcus

aureus
Positive Active[1] 0.5 - 2 1 - 4

Bacillus subtilis Positive Active[1] 0.12 - 2 0.5 - 2

Streptomyces

viridochromogen

es

Positive Active[1]
Not routinely

tested

Not routinely

tested

Escherichia coli Negative Active[1] >128 (Resistant) >128 (Resistant)

Note: The activity of Himalomycin B is based on agar diffusion assays, with inhibition zones

indicating susceptibility.[1] Further studies are required to determine the precise MIC values.

Vancomycin and linezolid MIC ranges are based on established clinical data.

Experimental Protocol: Broth Microdilution for
Minimum Inhibitory Concentration (MIC)
Determination
The following is a detailed protocol for determining the MIC of an antimicrobial agent, such as

Himalomycin B, based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.

This method allows for the quantitative assessment of the lowest concentration of an antibiotic

that inhibits the visible growth of a microorganism.

1. Preparation of Materials:

Antimicrobial Agent: Prepare a stock solution of Himalomycin B at a known concentration.

Bacterial Strains: Use standardized bacterial strains (e.g., from ATCC) and clinical isolates.

Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the recommended

medium for most non-fastidious bacteria.

96-Well Microtiter Plates: Sterile, U-bottomed plates are used for the assay.
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Reagents: Saline or phosphate-buffered saline (PBS) for bacterial suspension preparation.

2. Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

Suspend the colonies in saline or PBS.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This

corresponds to approximately 1-2 x 10⁸ CFU/mL.

Dilute the adjusted bacterial suspension in CAMHB to achieve a final inoculum concentration

of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Assay Procedure:

Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

Add 50 µL of the antimicrobial stock solution to the first well of each row to be tested.

Perform serial two-fold dilutions of the antimicrobial agent across the plate by transferring 50

µL from one well to the next. The last well in each row will serve as a growth control and will

not contain the antimicrobial agent.

Add 50 µL of the prepared bacterial inoculum to each well, resulting in a final volume of 100

µL.

Include a sterility control well containing only CAMHB.

4. Incubation:

Incubate the microtiter plates at 35°C ± 2°C for 16-20 hours in ambient air.

5. Reading and Interpretation:

Following incubation, visually inspect the plates for bacterial growth (turbidity).
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The MIC is defined as the lowest concentration of the antimicrobial agent that completely

inhibits visible growth of the organism.

Experimental Workflow
The following diagram illustrates the key steps in determining the antibacterial spectrum of a

novel compound like Himalomycin B.
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Caption: Workflow for MIC determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1245826#confirming-the-antibacterial-spectrum-of-
himalomycin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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